5-(3,4,5-Trifluorophenyl)-1-pentene, 97%

• IUPAC Name: 1,2,3-trifluoro-5-pent-4-enylbenzene
• InChI: InChI=1S/C11H11F3/c1-2-3-4-5-8-6-9(12)11(14)10(13)7-8/h2,6-7H,1,3-5H2
• InChI Key: SMVFVJJKANFVOQ-UHFFFAOYSA-N
• Canonical SMILES: C=CCCCC1=CC(=C(C(=C1)F)F)F
• Molecular Formula: C11H11F3
• Molecular Weight: 200.20 g/mol

Description

5-(3,4,5-Trifluorophenyl)-1-pentene, 97% (5-TF-1-P) is an organic compound consisting of a pentene chain with a trifluorophenyl group attached to the 5th carbon. It is a colorless liquid with a boiling point of 113 °C and a melting point of -50 °C. 5-TF-1-P is used in a variety of scientific research applications, such as organic synthesis, drug development, and materials science.

Mechanism of Action

The mechanism of action of 5-(3,4,5-Trifluorophenyl)-1-pentene, 97% is not well-understood. However, it is believed that the trifluorophenyl group attached to the 5th carbon of the pentene chain increases the reactivity of the molecule, allowing it to be used in a variety of reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3,4,5-Trifluorophenyl)-1-pentene, 97% have not been extensively studied. However, it is believed that the trifluorophenyl group attached to the 5th carbon of the pentene chain may increase the reactivity of the molecule, leading to potential toxic effects.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(3,4,5-Trifluorophenyl)-1-pentene, 97% in lab experiments include its low cost, its availability, and its ability to be used as a starting material in a variety of reactions. However, there are some limitations to its use in lab experiments. For example, it is volatile and flammable, and it can react with other compounds, leading to potentially hazardous reactions.

Future Directions

There are a number of potential future directions for the use of 5-(3,4,5-Trifluorophenyl)-1-pentene, 97% in scientific research. These include the use of 5-(3,4,5-Trifluorophenyl)-1-pentene, 97% as a starting material for the synthesis of fluorinated polymers and oligomers, the use of 5-(3,4,5-Trifluorophenyl)-1-pentene, 97% for drug development, the use of 5-(3,4,5-Trifluorophenyl)-1-pentene, 97% for materials science applications, and the use of 5-(3,4,5-Trifluorophenyl)-1-pentene, 97% for the synthesis of other organic compounds. In addition, further research is needed to better understand the biochemical and physiological effects of 5-(3,4,5-Trifluorophenyl)-1-pentene, 97%.

Synthesis Methods

5-(3,4,5-Trifluorophenyl)-1-pentene, 97% can be synthesized from 1-pentene and 3,4,5-trifluorobenzene in a two-step process. The first step involves the reaction of 1-pentene and 3,4,5-trifluorobenzene in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. The resulting product is 5-(3,4,5-trifluorophenyl)-1-pentene, 97%.

Scientific Research Applications

5-(3,4,5-Trifluorophenyl)-1-pentene, 97% has a wide range of applications in scientific research. It is used in organic synthesis as a starting material for the synthesis of various compounds, such as fluorinated polymers and oligomers. It is also used in drug development, as it can be used as a substrate for the synthesis of various pharmaceuticals. In addition, 5-(3,4,5-Trifluorophenyl)-1-pentene, 97% is used in materials science, as it can be used to create thin films and coatings.